Cas no 75007-27-1 (Benzene, [(cyclopropyloxy)methyl]-)

• Product Name: Benzene, [(cyclopropyloxy)methyl]-
• CAS No: 75007-27-1
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 4170673
• PubChem ID: 11094781
• Update Time: 2025-05-22

Benzene, [(cyclopropyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(cyclopropyloxy)methyl]-
• SCHEMBL6469380
• 75007-27-1
• DB-126398
• [(cyclopropyloxy)methyl]benzene

• Inchi： 1S/C10H12O/c1-2-4-9(5-3-1)8-11-10-6-7-10/h1-5,10H,6-8H2
• InChI Key： AIGBTFILAODCAV-UHFFFAOYSA-N
• SMILES： C1(COC2CC2)=CC=CC=C1

Computed Properties

• Exact Mass: 148.088815002Da
• Monoisotopic Mass: 148.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Benzene, [(cyclopropyloxy)methyl]-

Research Brief on Benzene, [(cyclopropyloxy)methyl]- (CAS: 75007-27-1) in Chemical Biology and Pharmaceutical Applications

Benzene, [(cyclopropyloxy)methyl]-, with the CAS registry number 75007-27-1, is a specialized chemical compound that has garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyloxy moiety attached to a benzene ring, has shown potential in various applications, including drug discovery and medicinal chemistry. Recent studies have explored its utility as a building block in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors and modulators of biological targets.

One of the key areas of interest for Benzene, [(cyclopropyloxy)methyl]- is its role in the design of protease inhibitors. Proteases are enzymes that play critical roles in numerous physiological and pathological processes, making them attractive targets for drug development. Researchers have investigated the incorporation of this compound into scaffold designs to enhance binding affinity and selectivity. Preliminary results suggest that the cyclopropyloxy group may contribute to improved pharmacokinetic properties, such as metabolic stability and membrane permeability, which are crucial for oral bioavailability.

In addition to its application in protease inhibitors, recent studies have highlighted the potential of 75007-27-1 in the development of anti-inflammatory agents. The compound's structure allows for modifications that can interact with key inflammatory pathways, such as the NF-κB signaling cascade. Experimental data from in vitro models indicate that derivatives of Benzene, [(cyclopropyloxy)methyl]- exhibit significant inhibitory effects on pro-inflammatory cytokines, suggesting its promise as a lead compound for further optimization.

Another noteworthy aspect of this compound is its use in chemical biology probes. Researchers have utilized 75007-27-1 as a starting material for the synthesis of activity-based probes (ABPs) that can label and track specific enzyme activities in complex biological systems. These probes have been instrumental in elucidating the mechanisms of action of various enzymes, providing valuable insights for target validation and drug discovery efforts.

Despite these promising findings, challenges remain in the optimization of Benzene, [(cyclopropyloxy)methyl]- for clinical applications. Issues such as synthetic scalability, off-target effects, and toxicity profiles need to be addressed through further research. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies are expected to accelerate the development of more efficacious and safer derivatives.

In conclusion, Benzene, [(cyclopropyloxy)methyl]- (CAS: 75007-27-1) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling candidate for continued investigation. Future studies should focus on refining its properties and expanding its applications, with the ultimate goal of translating these findings into clinically relevant therapeutics.